Cas no 2306277-10-9 (isobutyl azetidine-3-carboxylate;hydrochloride)

• Product Name: isobutyl azetidine-3-carboxylate;hydrochloride
• CAS No: 2306277-10-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5272761
• Update Time: 2026-03-09

isobutyl azetidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 2-methylpropyl ester, hydrochloride (1:1)
• isobutyl azetidine-3-carboxylate;hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-6(2)5-11-8(10)7-3-9-4-7;/h6-7,9H,3-5H2,1-2H3;1H
• InChI Key： DOHPHCAIORUEOO-UHFFFAOYSA-N
• SMILES： C(C1CNC1)(=O)OCC(C)C.Cl

Additional information on isobutyl azetidine-3-carboxylate;hydrochloride

Compound CAS No. 2306277-10-9: Isobutyl Azetidine-3-Carboxylate Hydrochloride

The compound with CAS No. 2306277-10-9, commonly referred to as isobutyl azetidine-3-carboxylate hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an azetidine ring—a four-membered cyclic amine—and a carboxylic acid derivative. The presence of the isobutyl group further enhances its chemical properties, making it a versatile compound with potential applications in drug design and development.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that azetidine-containing compounds can act as potent inhibitors of certain enzymes, making them promising candidates for therapeutic interventions. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it improves solubility and bioavailability.

The synthesis of isobutyl azetidine-3-carboxylate hydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization to introduce the carboxylate group. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and purity.

In terms of applications, this compound has shown potential in several areas. For example, in drug delivery systems, its structure allows for the development of prodrugs that can be activated under specific physiological conditions. Additionally, its role as a building block in complex molecule synthesis has been explored in recent publications, underscoring its value in chemical libraries for high-throughput screening.

From a structural perspective, the azetidine ring contributes to the compound's rigidity and stability, while the isobutyl group introduces flexibility and lipophilicity. These properties are crucial for interactions with biological systems, particularly in receptor binding studies. Recent computational modeling studies have revealed that this compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

Moreover, the hydrochloride form of this compound has been studied for its compatibility with various formulation techniques. Researchers have explored its use in solid dosage forms such as tablets and capsules, as well as in liquid formulations for parenteral administration. The compound's stability under different storage conditions has also been evaluated, ensuring its suitability for long-term use in pharmaceutical products.

In conclusion, isobutyl azetidine-3-carboxylate hydrochloride (CAS No. 2306277-10-9) is a versatile and promising compound with diverse applications in organic synthesis and drug development. Its unique structure and favorable chemical properties make it a valuable tool for researchers aiming to design novel therapeutic agents. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the field of medicinal chemistry.